Cas no 1804898-20-1 (Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate)
1804898-20-1 structure
Product Name:Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
CAS No:1804898-20-1
MF:C10H7BrClNO2
MW:288.525080919266
CID:4795281
Update Time:2025-09-20
Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
-
- Inchi: 1S/C10H7BrClNO2/c1-15-10(14)8-7(5-13)3-2-6(4-12)9(8)11/h2-3H,4H2,1H3
- InChI Key: HNKFVNJOGLFKKW-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OC)=C(C#N)C=CC=1CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 288
- XLogP3: 2.6
- Topological Polar Surface Area: 50.1
Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009189-1g |
Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate |
1804898-20-1 | 97% | 1g |
1,460.20 USD | 2021-05-31 |
Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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